Cas no 2648862-56-8 (tert-butyl (1R,3R,5S)-8-azabicyclo3.2.1octane-3-carboxylate)

Technical Introduction: tert-Butyl (1R,3R,5S)-8-azabicyclo[3.2.1]octane-3-carboxylate is a chiral bicyclic compound featuring a rigid azabicyclo[3.2.1]octane scaffold, which is valuable in asymmetric synthesis and medicinal chemistry. The tert-butyl ester group enhances stability and facilitates selective deprotection under mild conditions. Its stereochemically defined (1R,3R,5S) configuration makes it a versatile intermediate for constructing complex molecules, particularly in the synthesis of pharmaceuticals targeting neurological and cardiovascular systems. The compound’s constrained ring system imparts conformational rigidity, improving binding affinity in drug design. High purity and consistent stereochemical integrity ensure reproducibility in research and development applications. Suitable for use in peptide coupling, organocatalysis, and as a precursor for bioactive derivatives.
tert-butyl (1R,3R,5S)-8-azabicyclo3.2.1octane-3-carboxylate structure
2648862-56-8 structure
Product Name:tert-butyl (1R,3R,5S)-8-azabicyclo3.2.1octane-3-carboxylate
CAS No:2648862-56-8
MF:C12H21NO2
MW:211.30064368248
CID:5666004
PubChem ID:165887393
Update Time:2025-10-29

tert-butyl (1R,3R,5S)-8-azabicyclo3.2.1octane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2648862-56-8
    • EN300-27732388
    • tert-butyl (1R,3R,5S)-8-azabicyclo[3.2.1]octane-3-carboxylate
    • tert-butyl (1R,3R,5S)-8-azabicyclo3.2.1octane-3-carboxylate
    • Inchi: 1S/C12H21NO2/c1-12(2,3)15-11(14)8-6-9-4-5-10(7-8)13-9/h8-10,13H,4-7H2,1-3H3/t8?,9-,10+
    • InChI Key: PNZYCWNODZVYKN-PBINXNQUSA-N
    • SMILES: O(C(C)(C)C)C(C1C[C@@H]2CC[C@H](C1)N2)=O

Computed Properties

  • Exact Mass: 211.157228913g/mol
  • Monoisotopic Mass: 211.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 38.3Ų

tert-butyl (1R,3R,5S)-8-azabicyclo3.2.1octane-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27732388-1g
tert-butyl (1R,3R,5S)-8-azabicyclo[3.2.1]octane-3-carboxylate
2648862-56-8
1g
$770.0 2023-09-10
Enamine
EN300-27732388-5g
tert-butyl (1R,3R,5S)-8-azabicyclo[3.2.1]octane-3-carboxylate
2648862-56-8
5g
$2235.0 2023-09-10
Enamine
EN300-27732388-10g
tert-butyl (1R,3R,5S)-8-azabicyclo[3.2.1]octane-3-carboxylate
2648862-56-8
10g
$3315.0 2023-09-10
Enamine
EN300-27732388-0.05g
tert-butyl (1R,3R,5S)-8-azabicyclo[3.2.1]octane-3-carboxylate
2648862-56-8 95.0%
0.05g
$647.0 2025-03-19
Enamine
EN300-27732388-0.1g
tert-butyl (1R,3R,5S)-8-azabicyclo[3.2.1]octane-3-carboxylate
2648862-56-8 95.0%
0.1g
$678.0 2025-03-19
Enamine
EN300-27732388-0.25g
tert-butyl (1R,3R,5S)-8-azabicyclo[3.2.1]octane-3-carboxylate
2648862-56-8 95.0%
0.25g
$708.0 2025-03-19
Enamine
EN300-27732388-0.5g
tert-butyl (1R,3R,5S)-8-azabicyclo[3.2.1]octane-3-carboxylate
2648862-56-8 95.0%
0.5g
$739.0 2025-03-19
Enamine
EN300-27732388-1.0g
tert-butyl (1R,3R,5S)-8-azabicyclo[3.2.1]octane-3-carboxylate
2648862-56-8 95.0%
1.0g
$770.0 2025-03-19
Enamine
EN300-27732388-2.5g
tert-butyl (1R,3R,5S)-8-azabicyclo[3.2.1]octane-3-carboxylate
2648862-56-8 95.0%
2.5g
$1509.0 2025-03-19
Enamine
EN300-27732388-5.0g
tert-butyl (1R,3R,5S)-8-azabicyclo[3.2.1]octane-3-carboxylate
2648862-56-8 95.0%
5.0g
$2235.0 2025-03-19

Additional information on tert-butyl (1R,3R,5S)-8-azabicyclo3.2.1octane-3-carboxylate

Recent Advances in the Application of tert-butyl (1R,3R,5S)-8-azabicyclo[3.2.1]octane-3-carboxylate (CAS: 2648862-56-8) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl (1R,3R,5S)-8-azabicyclo[3.2.1]octane-3-carboxylate (CAS: 2648862-56-8) has recently emerged as a significant intermediate in pharmaceutical synthesis and chemical biology research. This bicyclic structure, featuring a rigid tropane skeleton, has demonstrated remarkable versatility in drug discovery programs targeting central nervous system disorders and other therapeutic areas. Recent literature highlights its growing importance as a chiral building block for the development of novel bioactive molecules.

Structural analysis reveals that the compound's constrained bicyclic framework provides excellent stereochemical control in synthetic transformations, making it particularly valuable for creating molecules with precise three-dimensional architectures. The tert-butyl ester moiety offers both steric protection and synthetic flexibility, allowing for subsequent transformations under various reaction conditions. Several research groups have exploited these characteristics to develop efficient synthetic routes to complex natural product analogs and pharmaceutical candidates.

In medicinal chemistry applications, derivatives of this scaffold have shown promising activity as sigma receptor ligands, with recent studies demonstrating nanomolar affinity for σ1 and σ2 receptor subtypes. A 2023 publication in the Journal of Medicinal Chemistry reported the development of novel antipsychotic candidates incorporating this structural motif, showing improved blood-brain barrier penetration compared to earlier analogs. The rigid structure appears to confer favorable pharmacokinetic properties while maintaining target engagement.

Recent synthetic methodology developments have focused on catalytic asymmetric approaches to access this chiral building block. A 2024 study in Organic Letters described an enantioselective [3+2] cycloaddition strategy using a novel chiral copper catalyst system, achieving the target compound in 92% ee and 78% yield. This represents a significant improvement over previous resolution-based approaches and enables more efficient large-scale production for pharmaceutical applications.

In chemical biology, researchers have utilized this scaffold as a core structure for developing activity-based protein profiling (ABPP) probes. The bicyclic framework's rigidity and synthetic accessibility make it ideal for creating selective covalent inhibitors of serine hydrolases and other enzyme families. Recent work published in ACS Chemical Biology demonstrated the utility of derivatives bearing photoreactive groups for identifying novel drug targets in complex proteomes.

The compound's safety profile and ADME properties have been extensively characterized in recent preclinical studies. A 2023 toxicological evaluation in Chemical Research in Toxicology confirmed favorable metabolic stability and low cytotoxicity across multiple cell lines, supporting its continued development as a pharmaceutical intermediate. These findings have spurred increased interest from both academic and industrial research groups in applying this scaffold to diverse therapeutic areas.

Looking forward, the unique structural features of tert-butyl (1R,3R,5S)-8-azabicyclo[3.2.1]octane-3-carboxylate position it as a valuable tool for addressing current challenges in drug discovery, particularly in CNS-targeted therapies and chemical probe development. Ongoing research is exploring its incorporation into novel drug delivery systems and its potential as a template for allosteric modulator design. The compound's versatility and demonstrated biological relevance suggest it will remain an important focus of chemical biology and medicinal chemistry research in coming years.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd